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Compound of Interest

Compound Name: O-Phospho-DL-threonine

Cat. No.: B1583387 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of O-Phospho-DL-threonine, a key reagent in various research

and drug development applications. Adherence to these guidelines is essential for ensuring a

safe laboratory environment.

O-Phospho-DL-threonine is an amino acid derivative utilized in biochemical research. While

generally considered to be a skin irritant, it is imperative that researchers handle this compound

with appropriate caution. Conflicting safety information exists for its stereoisomers, with the L-

form being classified as corrosive and capable of causing severe skin burns and eye

damage[1]. Therefore, a conservative approach to safety is strongly advised when handling the

DL-racemic mixture.

Essential Safety and Handling Precautions
A multi-faceted approach to safety, encompassing personal protective equipment (PPE), proper

handling procedures, and stringent disposal methods, is critical. The following protocols are

designed to minimize risk and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)
A foundational element of laboratory safety is the consistent and correct use of PPE. The

following equipment is mandatory when handling O-Phospho-DL-threonine:
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Snug-fitting, providing

a complete seal

around the eyes.

Protects against

splashes and airborne

particles that can

cause serious eye

damage[1][2].

Hand Protection Nitrile Gloves
Standard laboratory

grade.

Prevents skin contact,

which can cause

irritation.

Body Protection Laboratory Coat Fully buttoned.

Protects skin and

personal clothing from

contamination[2].

Respiratory Protection Dust Mask (N95) NIOSH-approved.

Recommended when

handling the powder

form to prevent

inhalation.
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Figure 1. Required personal protective equipment for handling O-Phospho-DL-threonine.
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A systematic approach to the handling of O-Phospho-DL-threonine will further mitigate

potential hazards. The following step-by-step guide outlines the key stages of the operational

workflow.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product received is O-Phospho-DL-threonine and that the

container label is intact and legible.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. The recommended storage temperature is -20°C[3].

Handling and Experimental Use
Designated Area: All handling of solid O-Phospho-DL-threonine should be conducted in a

designated area, such as a chemical fume hood or a specific bench space away from

general traffic.

Weighing: When weighing the powder, use a dust mask to prevent inhalation. Use a spatula

to transfer the solid and avoid creating dust clouds.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Spill Management: In the event of a spill, immediately alert personnel in the vicinity. For small

spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal. For liquid spills, absorb with an inert material and place in a

sealed container for disposal. Clean the spill area with a suitable solvent.
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Figure 2. Operational workflow for handling O-Phospho-DL-threonine.
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Proper disposal of chemical waste is paramount to maintaining a safe laboratory and

environment.

Waste Collection: All waste containing O-Phospho-DL-threonine, including unused solid,

solutions, and contaminated consumables (e.g., gloves, weigh boats, pipette tips), must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Waste Segregation: Do not mix O-Phospho-DL-threonine waste with other incompatible

waste streams.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on waste pickup and disposal procedures.

Summary of Key Data
For quick reference, the following table summarizes essential quantitative information for O-
Phospho-DL-threonine.

Property Value Source

Molecular Formula C₄H₁₀NO₆P [1]

Molecular Weight 199.10 g/mol [1]

Appearance White powder

Storage Temperature -20°C [3]

By implementing these safety protocols, researchers can confidently and safely handle O-
Phospho-DL-threonine, fostering a secure and productive research environment. Continuous

vigilance and adherence to established safety procedures are the cornerstones of responsible

scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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